Cas no 1396844-96-4 (3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile)

• Product Name: 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile
• CAS No: 1396844-96-4
• Molecular Formula: C₁₆H₁₈N₂O₃
• Molecular Weight: 286.325724124908
• CID: 6398579
• PubChem ID: 71789612

3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile Properties

Names and Identifiers

• 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro3.5nonane-2-carbonyl}benzonitrile
• 3-(7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl)benzonitrile
• F6213-0253
• 3-{7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane-2-carbonyl}benzonitrile
• AKOS024539424
• 1396844-96-4

• InChIKey： DUHIFUWHVSMKAI-UHFFFAOYSA-N
• Inchi： 1S/C16H18N2O3/c1-15(2)20-10-16(11-21-15)8-18(9-16)14(19)13-5-3-4-12(6-13)7-17/h3-6H,8-11H2,1-2H3
• SMILES： C(#N)C1=CC=CC(C(N2CC3(COC(C)(C)OC3)C2)=O)=C1

Computed Properties

• Exact Mass: 286.13174244g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 1
• Monoisotopic Mass: 286.13174244g/mol
• Heavy Atom Count: 21
• Complexity: 461
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.2
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides